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Compound of Interest

Compound Name: Endothal-disodium

Cat. No.: B2789328

For Researchers, Scientists, and Drug Development Professionals

Endothall-disodium, a widely utilized herbicide, exhibits a range of biological activities that differ
significantly across various species. This guide provides a comprehensive comparison of its
efficacy as a herbicide and its toxicity to non-target organisms, supported by quantitative data
from experimental studies. Detailed methodologies for key toxicological and efficacy assays are
provided to facilitate reproducibility and further research.

Quantitative Efficacy and Toxicity Analysis

The biological activity of Endothall-disodium and its related formulations varies depending on
the species and the specific salt form of the Endothall acid. The following tables summarize the
available quantitative data on its herbicidal efficacy and its toxicity to a range of animal species.

Herbicidal Activity on Aquatic Plants

Endothall is recognized as a broad-spectrum contact herbicide effective against a variety of
submerged aquatic plants. Its efficacy is concentration-dependent, allowing for some selectivity
in controlling target weed species while minimizing harm to desirable native plants at lower
application rates.
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Plant Species

Formulation

Application
Rate (mg/L a.i.)

Observation

Outcome

Eurasian

watermilfoil

8 weeks after

Effective control

at all rates, with

) Dipotassium salt  0.5-4.0 99% biomass
(Myriophyllum treatment ]
) reduction at 0.5
spicatum)
mg/L.
Effective control
Curlyleaf )
at all rates, with
pondweed ) ) 8 weeks after )
Dipotassium salt  0.5-4.0 99% biomass
(Potamogeton treatment _
] reduction at 0.5
crispus)
mg/L.
Hydrilla (Hydrilla ) ) 6 weeks after >90% biomass
o Dipotassium salt  2.0-5.0 ]
verticillata) treatment reduction.
Significant
Sago pondweed biomass
] ] ) 8 weeks after ]
(Stuckenia Dipotassium salt  0.5-4.0 reduction, but
_ treatment
pectinata) regrowth
observed.
Significant
Wild celery biomass
) ) ) ) 6 weeks after )
(Vallisneria Dipotassiumsalt  1.0-5.0 reduction, but
. treatment
americana) healthy regrowth
observed.
) Controlled at 4.0
Coontail
) ) 8 weeks after mg/L, no
(Ceratophyllum Dipotassium salt 4.0 o
treatment significant effect
demersum)
at lower rates.
Elodea (Elodea ) ) 8 weeks after No significant
] Dipotassium salt  0.5-2.0
canadensis) treatment effect.

Acute Toxicity to Animal Species
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The toxicity of Endothall is highly dependent on its formulation. The amine salts of Endothall
are generally more toxic to aquatic life than the disodium or dipotassium salts.

Mammals
Species Formulation Route LD50 (mg/kg) Reference
Rat Disodium salt Oral 51 [1]
Guinea Pig Disodium salt Oral 250 [1]
Rat Amine salt Oral 206 [1]
Rabbit Disodium salt Dermal 100 [1]
Rabbit Amine salt Dermal 143 [1]
Aquatic Vertebrates (Fish)
Species Formulation Exposure LC50 (ppm) Reference
Bluegill (Lepomis  Dipotassium &
. o 96-hr 100 - 200 [2]
macrochirus) Disodium salts
Rainbow Trout ) )
Dipotassium &
(Oncorhynchus o 96-hr 100 - 200 [2]
_ Disodium salts
myKkiss)
Fathead Minnow _ _
] Dipotassium &
(Pimephales o 96-hr 320 - 610 [2]
Disodium salts
promelas)
Chinook Salmon
(Oncorhynchus Dipotassium salt 14-day 88
tshawytscha)

Aquatic Invertebrates
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Species Formulation Exposure LC50 (ppm) Reference
Water Flea ) )
_ Dipotassium salt ~ 48-hr >4.9
(Daphnia magna)
Scud ] )
Dipotassium salt ~ 96-hr 313 [3]
(Gammarus)
Mysid Shrimp Monoamine salt - 0.19-2.0 [3]

Experimental Protocols
Acute Oral Toxicity Testing in Rodents (Modified OECD
425)

This protocol outlines the general procedure for determining the acute oral toxicity (LD50) of
Endothall-disodium in rats.

o Test Animals: Young, healthy adult rats (e.g., Wistar or Sprague-Dawley strains),
approximately 8-12 weeks old, are used. Animals are acclimated to laboratory conditions for
at least 5 days prior to dosing.

e Housing: Animals are housed in individual cages with controlled temperature (22 £ 3 °C),
humidity (30-70%), and a 12-hour light/dark cycle. They have free access to standard
laboratory diet and drinking water, except for a brief fasting period before dosing.

o Dose Preparation: Endothall-disodium is dissolved in a suitable vehicle, typically distilled
water or saline, to the desired concentrations.

o Administration: Animals are fasted overnight prior to dosing. A single dose of the test
substance is administered by oral gavage using a stomach tube. The volume administered is
typically 1 mL/100 g of body weight.

» Observation Period: Animals are observed for mortality, clinical signs of toxicity (e.qg.,
changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

e Endpoint: The LD50, the statistically estimated dose that is expected to be lethal to 50% of
the test animals, is calculated using appropriate statistical methods, such as the Up-and-
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Down Procedure.

o Necropsy: All animals (those that die during the study and those euthanized at the end) are
subjected to a gross necropsy to identify any visible abnormalities in organs and tissues.

Aquatic Toxicity Testing with Daphnia magna (Modified
OECD 202)

This protocol describes a method for assessing the acute immobilization of the freshwater
invertebrate Daphnia magna when exposed to Endothall-disodium.

o Test Organisms: Neonates of Daphnia magna, less than 24 hours old, are used for the test.
They are sourced from healthy, laboratory-maintained cultures.

» Test Conditions: The test is conducted in glass beakers containing a defined volume of
reconstituted freshwater. The temperature is maintained at 20 + 2 °C with a 16-hour light/8-
hour dark photoperiod.

» Test Concentrations: A series of at least five concentrations of Endothall-disodium, typically
in a geometric series, are prepared in the test medium. A control group (medium only) is also
included.

e Procedure: A group of daphnids (e.g., 20) is introduced into each test and control vessel. The
daphnids are not fed during the test.

o Observation: The number of immobilized daphnids (those that are unable to swim within 15
seconds after gentle agitation of the test vessel) is recorded at 24 and 48 hours.

o Endpoint: The EC50, the concentration of the test substance that causes immobilization in
50% of the daphnids, is calculated for the 48-hour exposure period using probit analysis or
other suitable statistical methods.

Mechanism of Action and Signaling Pathways

In plants, the primary mode of action of Endothall is the inhibition of serine/threonine protein
phosphatases, specifically Protein Phosphatase 1 (PP1) and Protein Phosphatase 2A (PP2A).
These enzymes are crucial regulators of numerous cellular processes, including cell cycle
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progression and microtubule dynamics. Inhibition of PP1 and PP2A by Endothall leads to a
cascade of downstream effects, ultimately resulting in cell death.

Caption: Endothall's primary mechanism of action in plants.

The diagram above illustrates the primary mechanism of action of Endothall in susceptible plant
species. Endothall directly inhibits the activity of protein phosphatases 1 and 2A, which are key
regulators of the cell cycle and microtubule formation. This inhibition leads to cell cycle arrest,
primarily in the prometaphase stage, and disruption of the microtubule cytoskeleton.
Additionally, Endothall is reported to cause direct damage to cell membranes and inhibit protein
synthesis and respiration, contributing to its overall herbicidal effect.

Experimental Workflow for Assessing Microbial Impact

The degradation of Endothall in the environment is primarily mediated by microbial activity. The
following workflow outlines a general approach to assess the impact of Endothall-disodium on
microbial communities, such as those in soil or aquatic sediments.

Caption: Workflow for assessing Endothall's impact on microbes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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